Cas no 821791-58-6 (Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate)

• Product Name: Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate
• CAS No: 821791-58-6
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• MDL: MFCD08234670
• CID: 715805
• PubChem ID: 11615451
• Update Time: 2025-06-11

Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• 3-Pyridinecarboxylicacid, 4-chloro-1,6-dihydro-1-methyl-6-oxo-, ethyl ester
• 4-Chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid ethyl ester
• ethyl 4-chloro-1-methyl-6-oxopyridine-3-carboxylate
• ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate
• 4-CHLORO-1-METHYL-6-OXO-1,6-DIHYDRO-PYRIDINE-3-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 4-chloro-1,6-dihydro-1-methyl-6-oxo-3-pyridinecarboxylate (ACI)
• MFCD08234670
• Ethyl 4-chloro-1-methyl-6-oxo-1 pound not6-dihydropyridine-3-carboxylate
• Ethyl4-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• WHB79158
• 7MX
• CHEMBL4166955
• WGSWOEOJYNQPRP-UHFFFAOYSA-N
• LD-0740
• BCP14950
• DTXSID00469491
• SY112455
• SCHEMBL392754
• CS-0012583
• DB-075820
• BDBM50277360
• 821791-58-6
• ETHYL 4-CHLORO-1-METHYL-6-OXO-DIHYDROPYRIDINE-3-CARBOXYLATE
• Ethyl 4-Chloranyl-1-Methyl-6-Oxidanylidene-Pyridine-3-Carboxylate
• J-520980
• AKOS005073541
• Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate

• MDL： MFCD08234670
• Inchi： 1S/C9H10ClNO3/c1-3-14-9(13)6-5-11(2)8(12)4-7(6)10/h4-5H,3H2,1-2H3
• InChI Key： WGSWOEOJYNQPRP-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=CC(=O)N(C)C=1)OCC

Computed Properties

• Exact Mass: 215.03500
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 376.0±11.0 °C at 760 mmHg
• Flash Point: 181.2±19.3 °C
• PSA: 48.30000
• LogP: 1.21540
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate

Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate: A Comprehensive Overview

Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate, identified by the CAS number 821791-58-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery.

The structure of Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate features a pyridine ring with several substituents: a chlorine atom at position 4, a methyl group at position 1, and an ethoxy carbonyl group attached at position 3. The presence of these substituents contributes to the compound's unique chemical properties and biological interactions.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of new therapeutic agents. For instance, research has shown that Ethyl 4-chloro derivatives can exhibit anti-inflammatory and antioxidant properties, making them promising candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization of these methods has been a focus of recent research to improve yield and reduce production costs.

The biological activity of Ethyl 4-chloro compounds is influenced by their ability to interact with specific cellular targets. For example, studies have demonstrated that this compound can modulate enzyme activity and influence cellular signaling pathways, which are critical for its therapeutic effects.

Furthermore, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound. These predictions are essential for understanding its absorption, distribution, metabolism, and excretion (ADME) profile, which are key factors in drug development.

In conclusion, Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate represents a valuable compound with significant potential in various areas of research and application. Continued exploration into its chemical synthesis and biological effects will undoubtedly contribute to its role in advancing medical science.